Cas no 1806033-97-5 (3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol)

• Product Name: 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol
• CAS No: 1806033-97-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4895536
• Update Time: 2025-06-13

3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-8(9(10)11)6(4-13)3-7(12-5)14-2/h3,9,13H,4H2,1-2H3
• InChI Key： AZLLGSJXSWIWEI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC(=CC=1CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol

Comprehensive Overview of 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol (CAS No. 1806033-97-5)

3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol (CAS No. 1806033-97-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a difluoromethyl group and a methoxy substitution, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated organic molecules in drug discovery and crop protection.

The compound's pyridine core is a common scaffold in medicinal chemistry, known for its ability to enhance pharmacokinetic properties. The addition of a difluoromethyl group introduces electron-withdrawing characteristics, which can improve metabolic stability and bioavailability. Meanwhile, the methoxy substituent contributes to solubility and binding affinity, making 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol a promising candidate for further development. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory and infectious diseases.

In agrochemical research, 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol has garnered attention for its role in developing next-generation fungicides and herbicides. The difluoromethyl moiety is particularly effective in inhibiting key metabolic pathways in plant pathogens, offering a sustainable solution for crop protection. With the global push toward eco-friendly agriculture, this compound aligns with the trend of reducing environmental impact while maintaining high efficacy.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol involves multi-step reactions, including fluorination and methoxylation. Advances in catalytic methods have improved yields and reduced waste, addressing the pharmaceutical industry's focus on green chemistry. Researchers are also exploring its derivatives for enhanced activity, leveraging computational tools like molecular docking to predict interactions with biological targets.

The compound's stability under various conditions makes it suitable for formulation studies, a critical aspect of drug and agrochemical development. Analytical techniques such as HPLC and NMR confirm its purity and structural integrity, ensuring compliance with regulatory standards. As the demand for fluorinated pyridines grows, 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol is poised to play a pivotal role in innovation across multiple industries.

In summary, 3-(Difluoromethyl)-6-methoxy-2-methylpyridine-4-methanol (CAS No. 1806033-97-5) represents a cutting-edge chemical entity with broad applications. Its combination of fluorine and methoxy functionalities offers unique advantages in drug design and crop science, making it a focal point for future research and commercialization efforts.